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Compound of Interest

Compound Name: VU0134992 hydrochloride

Cat. No.: B2740452 Get Quote

Essential Safety and Handling Guide for VU0134992
Hydrochloride
This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling VU0134992 hydrochloride. The following procedural

guidance is designed to ensure the safe handling, storage, and disposal of this compound,

fostering a secure laboratory environment.

Chemical and Physical Properties

Property Value Source

Synonyms VU 0134992, VU-0134992 [1]

CAS Number 1052515-91-9 [2][3]

Molecular Formula C₂₀H₃₁BrN₂O₂ • xHCl [4]

Molecular Weight 411.4 g/mol (as free base) [4]

Appearance Solid [5][6]

Hazard Identification and Precautionary Measures
While a comprehensive Safety Data Sheet (SDS) is not publicly available, VU0134992
hydrochloride should be treated as a hazardous substance.[6] All personnel must review
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institutional safety protocols and the information herein before handling.

Warning: This product is intended for research use only and is not for human or veterinary use.

[4][6] Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[6] Wash hands

thoroughly after handling.[6]

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following minimum PPE is

recommended:

PPE Category Specification

Hand Protection Chemical-resistant gloves (e.g., Nitrile)

Eye Protection Safety glasses with side shields or goggles

Skin and Body Protection Laboratory coat

Respiratory Protection

Use in a well-ventilated area. If handling large

quantities or if dust is generated, a NIOSH-

approved respirator may be necessary.

Operational and Disposal Plans
Receiving and Storage
Upon receipt, inspect the container for any damage. The compound is supplied as a solid and

should be stored under the following conditions for maximum stability:

Storage Format Temperature Stability Period Source

Solid -20°C ≥ 4 years [6][7]

Stock Solution -80°C Up to 1 year [5][7]

Workflow for Receiving and Storing VU0134992 Hydrochloride
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Caption: Workflow for receiving and storing VU0134992 hydrochloride.

Experimental Protocols: Stock Solution Preparation
VU0134992 hydrochloride is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO)

and Dimethylformamide (DMF).[6] Solubility in aqueous solutions is limited.[7]

Solubility Data

Solvent Approximate Solubility Source

DMSO ~1 mg/mL to 60 mg/mL [4][5][6]

DMF ~2 mg/mL [4]

Note on Solubility: There are conflicting reports regarding the solubility in DMSO. It is

recommended to start with a lower concentration and use sonication to aid dissolution if

necessary.[5][7]

Step-by-Step Protocol for 10 mM DMSO Stock Solution Preparation:

Allow the vial of solid VU0134992 hydrochloride to equilibrate to room temperature before

opening.[7]

Using the free base molecular weight of 411.4 g/mol , calculate the required volume of

DMSO. For 1 mg of the compound, add 243.1 µL of DMSO to achieve a 10 mM

concentration.

Add the appropriate volume of sterile DMSO to the vial.[7]

Cap the vial tightly and vortex or sonicate until the solid is completely dissolved.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b2740452?utm_src=pdf-body-img
https://www.benchchem.com/product/b2740452?utm_src=pdf-body
https://www.benchchem.com/product/b2740452?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/37299.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_VU0134992_Hydrochloride.pdf
https://www.caymanchem.com/product/37299/vu0134992-hydrochloride
https://www.targetmol.com/compound/vu0134992
https://cdn.caymanchem.com/cdn/insert/37299.pdf
https://www.caymanchem.com/product/37299/vu0134992-hydrochloride
https://www.targetmol.com/compound/vu0134992
https://www.benchchem.com/pdf/Technical_Support_Center_VU0134992_Hydrochloride.pdf
https://www.benchchem.com/product/b2740452?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_VU0134992_Hydrochloride.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_VU0134992_Hydrochloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2740452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into single-use volumes.[7]

Store the aliquots at -80°C.[7]

Workflow for Stock Solution Preparation
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Caption: Protocol for preparing a VU0134992 hydrochloride stock solution.

Disposal Plan
All waste containing VU0134992 hydrochloride must be disposed of as hazardous chemical

waste. Follow all local, state, and federal regulations for hazardous waste disposal.

Solid Waste: Collect any unused solid compound and contaminated disposable labware

(e.g., weigh boats, pipette tips) in a designated, sealed, and clearly labeled hazardous waste
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container.

Liquid Waste: Collect all solutions containing VU0134992 hydrochloride in a designated,

sealed, and clearly labeled hazardous waste container for liquid chemical waste. Do not pour

down the drain.

Decontamination: Decontaminate all non-disposable glassware and work surfaces

thoroughly after use.

Disposal Workflow
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Caption: Waste disposal workflow for VU0134992 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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